Cas no 2441-97-6 (3-Chlorocyclohexene)

3-Chlorocyclohexene structure
3-Chlorocyclohexene structure
Product Name:3-Chlorocyclohexene
CAS No:2441-97-6
MF:C6H9Cl
MW:116.588660955429
MDL:MFCD00013776
CID:42976
PubChem ID:17120
Update Time:2025-07-29

3-Chlorocyclohexene Chemical and Physical Properties

Names and Identifiers

    • 3-Chlorocyclohexene
    • 1,2,3,4-TETRAHYDROCHLOROBENZENE
    • 1-chloro-2-cyclohexene
    • 2-cyclohexenyl chloride
    • 3-chloro-1-cyclohexene
    • 3-chlorocyclohex-1-ene
    • cyclohex-2-en-1-yl chloride
    • cyclohex-2-enyl chloride
    • cyclohexenyl chloride
    • DTXSID60947285
    • BRN 1852114
    • EN300-805137
    • FT-0615483
    • 3-chloro-cyclohexene
    • AKOS028108394
    • 3-Chlorocyclohexene-1
    • SCHEMBL717817
    • Cyclohexene, 3-chloro-
    • SY054691
    • 4-05-00-00230 (Beilstein Handbook Reference)
    • A903127
    • BS-23101
    • T70633
    • MFCD00013776
    • 3-Cyclohexenyl chloride
    • 2441-97-6
    • DB-046444
    • 679-664-4
    • MDL: MFCD00013776
    • Inchi: 1S/C6H9Cl/c7-6-4-2-1-3-5-6/h2,4,6H,1,3,5H2
    • InChI Key: LNGQLHZIYFQUIR-UHFFFAOYSA-N
    • SMILES: ClC1C=CCCC1

Computed Properties

  • Exact Mass: 116.03900
  • Monoisotopic Mass: 116.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 76.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,99 g/cm3
  • Boiling Point: 146°C(lit.)
  • Flash Point: 27.4°C
  • Refractive Index: 1.4880-1.4920
  • PSA: 0.00000
  • LogP: 2.33390
  • Solubility: Not determined

3-Chlorocyclohexene Security Information

3-Chlorocyclohexene Customs Data

  • HS CODE:2903890090
  • Customs Data:

    China Customs Code:

    2903890090

    Overview:

    2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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3-Chlorocyclohexene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trichloroisocyanuric acid ,  Triphenylphosphine Solvents: Acetonitrile ;  5 - 10 min, neutralized, reflux
Reference
Trihaloisocyanuric Acid/Triphenylphosphine: An Efficient System for Regioselective Conversion of Epoxides into Vicinal Halohydrins and Vicinal Dihalides under Mild Conditions
de Andrade, Vitor S. C.; et al, Synthesis, 2016, 48(9), 1381-1388

Production Method 2

Reaction Conditions
1.1 Reagents: (OC-6-21)-Tetrachloro[methylenebis(1,3-dihydro-3-tetradecyl-1H-imidazol-1-yl-2(3… Catalysts: Tetrabutylammonium chloride Solvents: Chloroform-d ;  2 h, 25 °C
Reference
Bis-N-heterocyclic carbene palladium(IV) tetrachloride complexes: synthesis, reactivity, and mechanisms of direct chlorinations and oxidations of organic substrates
McCall, A. Scott; et al, Journal of the American Chemical Society, 2011, 133(6), 1832-1848

Production Method 3

Reaction Conditions
1.1 Reagents: Palladium(1+), trichloro[methylenebis(3-tetradecyl-1H-imidazol-1-yl-2(3H)-yliden… Solvents: Chloroform-d ;  25 °C
Reference
Pyridine-Assisted Chlorinations and Oxidations by Palladium(IV)
McCall, A. Scott; et al, Organometallics, 2012, 31(9), 3527-3538

Production Method 4

Reaction Conditions
1.1 Reagents: Tetrabutylammonium chloride ,  (OC-6-23)-(Nitrato-κO)oxo[5,10,15,20-tetrakis(2,3,4,5,6-pentafluorophenyl)-21H,2… Solvents: Dichloromethane ;  2 min, -80 °C; -80 °C → rt
Reference
Oxidation of Chloride and Subsequent Chlorination of Organic Compounds by Oxoiron(IV) Porphyrin π-Cation Radicals
Cong, Zhiqi; et al, Angewandte Chemie, 2011, 50(42), 9935-9939

3-Chlorocyclohexene Raw materials

3-Chlorocyclohexene Preparation Products

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